4-(p-Nitrobenzyloxycarbonyl)aminobutyric acid

• CAS RN: 63216-42-2
• Molecular Formula: C12H14N2O6
• Molecular Weight: 282.25 g/mol
• IUPAC Name: 4-[(4-nitrophenyl)methoxycarbonylamino]butanoic acid
• InChI: InChI=1S/C12H14N2O6/c15-11(16)2-1-7-13-12(17)20-8-9-3-5-10(6-4-9)14(18)19/h3-6H,1-2,7-8H2,(H,13,17)(H,15,16)
• InChI Key: FTSYROLPLVUALL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC(=O)NCCCC(=O)O)[N+](=O)[O-]

Description

4-(p-Nitrobenzyloxycarbonyl)aminobutyric acid is a useful research compound. Its molecular formula is C12H14N2O6 and its molecular weight is 282.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 3.10 g portion of 4-aminobutyric acid was dissolved in 15 ml of 2N sodium hydroxide, to the solution were simultaneously added dropwise 6.48 g of p-nitrobenzyloxycarbonyl chloride dissolved in ether and 7.5 ml of 4N sodium hydroxide while cooling on an ice-bath. After 2 hours of stirring at the same temperature, the solution was washed with ether, the resulting aqueous layer was adjusted to acidic with concentrated hydrochloric acid, and a precipitated. solid material was collected by filtration, washed with water and then dried to yield 7.64 g of 4-(p-nitrobenzyloxycarbonyl)aminobutyric acid.